Cas no 1805189-95-0 (3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid
• CAS No: 1805189-95-0
• MF: C₈H₃F₂N₃O₄
• MW: 243.123928308487
• CID: 4878902
• Update Time: 2025-06-15

3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid

• Inchi： 1S/C8H3F2N3O4/c9-6(10)3-1-5(8(14)15)12-7(13(16)17)4(3)2-11/h1,6H,(H,14,15)
• InChI Key： SCUOOEWBFCLFLQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N=C(C=1C#N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 1.2
• Topological Polar Surface Area: 120

Additional information on 3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid

Introduction to 3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid (CAS No. 1805189-95-0)

3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid, identified by the CAS number 1805189-95-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, characterized by its nitro and cyano functional groups, which contribute to its unique chemical properties and reactivity. The presence of a difluoromethyl substituent further enhances its molecular complexity, making it a valuable intermediate in synthetic chemistry.

The structural framework of 3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid consists of a pyridine core, which is a heterocyclic aromatic ring containing nitrogen. This nitrogen atom is bonded to two carbon atoms, one of which is also attached to a cyano group (-CN) and a nitro group (-NO₂). The difluoromethyl group (-CF₂) is located at the 4-position of the pyridine ring, while the carboxylic acid group (-COOH) is positioned at the 6-position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets.

In recent years, 3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. The nitro and cyano groups are well-known for their ability to participate in various chemical reactions, including nucleophilic substitution and reduction reactions, which are crucial for constructing more complex molecules. Additionally, the difluoromethyl group is often incorporated into pharmaceuticals due to its ability to enhance metabolic stability and binding affinity.

One of the most compelling aspects of 3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid is its role as a key intermediate in the synthesis of biologically active compounds. Researchers have leveraged this compound to develop novel molecules with potential therapeutic effects. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as arthritis and inflammatory bowel disease. The carboxylic acid functionality also allows for further derivatization via esterification or amidation, expanding its synthetic versatility.

Recent advancements in computational chemistry have further highlighted the significance of 3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid. Molecular modeling studies have demonstrated that this compound can interact with specific amino acid residues in protein targets, potentially modulating their activity. These studies have provided insights into how the arrangement of functional groups influences binding affinity and selectivity, which are critical factors in drug design. The integration of machine learning algorithms has enabled researchers to predict novel derivatives with enhanced properties, accelerating the drug discovery process.

The agrochemical industry has also shown interest in 3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid due to its potential as a precursor for developing advanced pesticides and herbicides. The unique chemical structure of this compound allows for the creation of molecules that can selectively target pests while minimizing environmental impact. By modifying the substituents on the pyridine ring, chemists can fine-tune the biological activity of these compounds, leading to more effective and sustainable agricultural solutions.

From a synthetic chemistry perspective, 3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid serves as a versatile building block for constructing more complex heterocyclic systems. The presence of multiple reactive sites enables multi-step synthetic strategies, allowing chemists to explore diverse molecular architectures. Techniques such as cross-coupling reactions, hydrogenation, and oxidation have been employed to introduce additional functional groups or alter existing ones, facilitating the development of novel compounds with tailored properties.

The pharmacokinetic profile of derivatives derived from 3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid has been carefully evaluated through preclinical studies. These studies have revealed that certain modifications can significantly improve oral bioavailability and tissue distribution, making them more suitable for therapeutic applications. For example, incorporating lipophilic groups or optimizing solubility has been shown to enhance permeability across biological membranes, ensuring efficient delivery to target sites.

In conclusion,3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid (CAS No. 1805189-95-0) represents a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to uncover new methodologies for modifying and utilizing this compound,3-Cyano-4-(difluoromethyl)-2-nitropyridine-6-carboxylic acid is poised to play an increasingly significant role in advancing scientific innovation across multiple disciplines.